ANILINE, m-(2-(2-(DIETHYLAMINO)ETHOXY)ETHYL)-
Overview
Description
Aniline, m-(2-(2-(diethylamino)ethoxy)ethyl)- is a bioactive chemical.
Scientific Research Applications
Chemical Synthesis and Reactions
- Synthesis Processes : Aniline derivatives like N-Ethyl-m-methoxy aniline have been synthesized using different catalysts and conditions, demonstrating efficient production methods (Liu Run-zhu, 2003); (Shi Kai-yun, 2006).
- Catalytic Systems : Research has shown efficient catalytic systems for the synthesis of N-arylated amines, including various aniline derivatives, under optimal conditions (Zhiwen Zheng, Lai-lai Wang, 2019).
- Alkylation Reactions : Alkylation of aniline over solid acid catalysts has been studied, highlighting the use of alkyl anilines in various applications including dyestuffs and polymerization (S. Narayanan, K. Deshpande, 2000).
Material Science and Engineering
- Polyaniline Synthesis : Substitution in aniline significantly affects the synthesis and properties of polyanilines, impacting their solubility, yield, and thermal stability (Sambhu Bhadra, N. Singha, D. Khastgir, 2008).
- Nanocomposite Development : Novel alkyl substituted polyanilines, including poly(ethyl aniline), have been synthesized and used in nanocomposites with molybdenum disulfide, demonstrating potential in material science applications (R. Bissessur, W. White, 2006).
Medical and Biological Applications
- Melatonin Receptor Ligands : N-anilinoethylamides, a class of melatoninergic agents, have shown significant binding affinity for melatonin receptors, which could be useful in medical research (Gian Marco Elisi et al., 2020).
- Antimicrobial Activity : Certain substituted anilines have demonstrated significant antibacterial and antifungal activity, indicating potential use in pharmaceuticals (Venkateswarlu Banoji et al., 2022).
Environmental Applications
- Wastewater Treatment : Studies on the pretreatment of m-hydroxy diethyl aniline wastewater have shown effective methods to improve biological treatment and reduce contaminants (Luo Ping, 2004).
properties
CAS RN |
25890-96-4 |
|---|---|
Product Name |
ANILINE, m-(2-(2-(DIETHYLAMINO)ETHOXY)ETHYL)- |
Molecular Formula |
C14H24N2O |
Molecular Weight |
236.35 g/mol |
IUPAC Name |
3-[2-[2-(diethylamino)ethoxy]ethyl]aniline |
InChI |
InChI=1S/C14H24N2O/c1-3-16(4-2)9-11-17-10-8-13-6-5-7-14(15)12-13/h5-7,12H,3-4,8-11,15H2,1-2H3 |
InChI Key |
RSZHHQUHOHVXHQ-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCOCCC1=CC(=CC=C1)N |
Canonical SMILES |
CCN(CC)CCOCCC1=CC(=CC=C1)N |
Appearance |
Solid powder |
Other CAS RN |
25890-96-4 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Aniline, m-(2-(2-(diethylamino)ethoxy)ethyl)- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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